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Compound of Interest

Compound Name: ABM-14

Cat. No.: B10856850

An In-depth Technical Guide on ABM-14

To the Researchers, Scientists, and Drug Development Professionals,

This guide addresses the inquiry regarding "ABM-14." Initial research indicates a discrepancy
between the provided topic and the nature of "ABM-14" as identified in publicly available
information. The following sections aim to clarify this discrepancy and provide relevant
information on entities that may align with the intended subject of inquiry.

Identification of ABM-14

Extensive searches for "ABM-14" in scientific and technical literature reveal that this
designation primarily refers to a piece of industrial machinery, specifically a plate and pipe
beveling machine.[1][2][3][4][5][6] This equipment is designed for milling plates and pipes made
of various metals, including carbon steel, alloy steel, stainless steel, and aluminum alloys.[1][2]
[3][5] Its function is to prepare the edges of metal plates and pipes for welding.

Quantitative Data Summary of the ABM-14 Beveling Machine:
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Parameter Specification

Maximum Bevel Width 14 mm (9/16")[2][3][4]

Bevel Width in a Single Run Up to 12 mm (1/2")[1][2][3]

Bevel Angles 30° (standard), with optional devices for 22.5°,
25°, 35°, 37.5°, 45°[4][5]

Minimum Plate Thickness 6 mm[3][4]

Maximum Plate Thickness 40 mm (1-9/16")[3][4]

Minimum Plate Width 55 mm (2-3/16")[3][4]

Minimum Pipe Inner Diameter 100 mm (4™)[3][7]

Power 2200 W3]

Spindle Speed 9 rpm (50 Hz); 11 rpm (60 HZ)[3]

Noise Level Does not exceed 70 dBJ[4][5]

Addressing the Core Topic of Inquiry

The request for an in-depth technical guide on "ABM-14" with a focus on signaling pathways,
experimental protocols, and drug development suggests a misunderstanding of the term.
Based on available data, ABM-14 is not a biological molecule, drug candidate, or related to any
known signaling pathway.

It is possible that the intended subject of inquiry was mislabeled or is a novel compound not yet
widely documented in public databases. We present two potential alternative subjects that align
with the context of drug development and biological research: OAB-14 and ABM Therapeutics.

Potential Alternative Subject: OAB-14

A compound with a similar designation, OAB-14, has been identified as a novel small molecule
with therapeutic potential for Alzheimer's disease.[8]

Primary Function of OAB-14:
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OAB-14 has been shown to improve cognitive deficits in mouse models of Alzheimer's disease.
[8] Its primary mechanism of action involves enhancing the function of the glymphatic system,
which is responsible for clearing waste products from the brain, including 3-amyloid (Ap)
plaques.[8] OAB-14 promotes the clearance of brain AB, thereby alleviating cognitive
impairment.[8]

Signaling Pathway and Mechanism of Action of OAB-14:

OAB-14 is believed to up-regulate the expression of Aquaporin-4 (AQP4) by acting on the
PPARY-P2X7r-AQP4 pathway.[8] It also protects the polarity of AQP4 by increasing the
expression of SNTA1, Agrin, and Abcal, all of which are crucial for the proper functioning of the
glymphatic system.[8] Furthermore, OAB-14 has been shown to alleviate mitochondrial
impairment through a SIRT3-dependent mechanism in preclinical models.[9]

Experimental Protocols:

Detailed experimental protocols for OAB-14 would involve animal models of Alzheimer's
disease (e.g., APP/PS1 transgenic mice), behavioral tests to assess cognitive function,
immunohistochemistry to measure AB plaque burden, and molecular biology techniques to
quantify the expression of proteins in the AQP4 and SIRT3 signaling pathways.

Logical Relationship of OAB-14's Proposed Mechanism:

_ - - . Enhanced Glymphatic Improved Cognitive
OAB-14 P PPARy P P2X7r AQP4 Expression R mmmmag AB Clearance Y

Click to download full resolution via product page
Caption: Proposed signaling pathway for OAB-14 in enhancing glymphatic function.

Potential Alternative Subject: ABM Therapeutics

ABM Therapeutics is a clinical-stage biopharmaceutical company focused on developing
treatments for brain cancers and cancer metastases. One of their key drug candidates is ABM-
1310, a next-generation BRAF inhibitor.[10]

Primary Function of ABM-1310:
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ABM-1310 is designed to be a brain-penetrant BRAF inhibitor.[10] Its high selectivity and ability
to cross the blood-brain barrier are intended to address brain metastases in patients with
BRAF-mutated advanced solid tumors.[10]

Experimental Workflow for a BRAF Inhibitor like ABM-1310:
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Caption: Generalized experimental workflow for the development of a targeted cancer therapy
like ABM-1310.

Conclusion

While "ABM-14" refers to an industrial tool, the nature of the inquiry suggests a focus on
biomedical research. It is hoped that the information provided on OAB-14 and ABM
Therapeutics will be of value to the intended audience. Should "ABM-14" be an internal or
newly developed designation for a biological compound, it has not yet entered the public
domain in a way that is identifiable through comprehensive searches. We recommend verifying
the designation of the compound of interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. ABM-14 | Pipe and Plate Beveling Machine - PROMOTECH INDIA [promotech-india.in]
e 2. ABM-14 | Plate and pipe beveler — PROMOTECH [promotech.eu]

o 3. promotech.eu [promotech.eu]

e 4. steelbeast.co.uk [steelbeast.co.uk]

e 5 ITM ABM-14 AUTO FEED PORTABLE BEVELLING MACHINE, 415v 2.2KW MOTOR,
22.5 - 45A° BEVEL ANGLE, MAX BEVEL WIDTH 14MM, 6 - 40MM PLATE THICKNESS -
WA-ABM14 - ITM Industrial Products [industrialtool.com.au]

¢ 6. directindustry.com [directindustry.com]
o 7. steelbeast.co.uk [steelbeast.co.uk]

¢ 8. Mechanism of anti-AD action of OAB-14 by enhancing the function of glymphatic system -
PubMed [pubmed.nchbi.nlm.nih.gov]

e 9. OAB-14 alleviates mitochondrial impairment through the SIRT3-dependent mechanism in
APP/PS1 transgenic mice and N2a/APP cells - PubMed [pubmed.ncbi.nim.nih.gov]

e 10. firstwordpharma.com [firstwordpharma.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b10856850?utm_src=pdf-body
https://www.benchchem.com/product/b10856850?utm_src=pdf-body
https://www.benchchem.com/product/b10856850?utm_src=pdf-custom-synthesis
https://promotech-india.in/automatic-pipe-and-plate-beveling-machine/
https://www.promotech.eu/product/abm-14-plate-and-pipe-beveler/
https://www.promotech.eu/en/wp-content/uploads/ABM-14_Plate-And-Pipe-Beveller_21.01.pdf
https://www.steelbeast.co.uk/products/abm-14
https://www.industrialtool.com.au/product-group/620-abm-14-bevelling-machine/category/836-bevelling-machines
https://www.industrialtool.com.au/product-group/620-abm-14-bevelling-machine/category/836-bevelling-machines
https://www.industrialtool.com.au/product-group/620-abm-14-bevelling-machine/category/836-bevelling-machines
https://www.directindustry.com/prod/promotech/product-57819-2249460.html
https://www.steelbeast.co.uk/uploads/manuals/ABM14-Manual-2019.pdf
https://pubmed.ncbi.nlm.nih.gov/39491236/
https://pubmed.ncbi.nlm.nih.gov/39491236/
https://pubmed.ncbi.nlm.nih.gov/39793907/
https://pubmed.ncbi.nlm.nih.gov/39793907/
https://firstwordpharma.com/story/5451683
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10856850?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [What is ABM-14 and its primary function?].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10856850#what-is-abm-14-and-its-primary-function]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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